1-(2,3-Dimethylphenyl)-4-(1,5-dimethylpyrazol-4-yl)sulfonylpiperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-(1,5-dimethylpyrazol-4-yl)sulfonylpiperazine
• InChI: InChI=1S/C17H24N4O2S/c1-13-6-5-7-16(14(13)2)20-8-10-21(11-9-20)24(22,23)17-12-18-19(4)15(17)3/h5-7,12H,8-11H2,1-4H3
• InChI Key: SEMJUHSDHSOTFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)S(=O)(=O)C3=C(N(N=C3)C)C)C
• Molecular Formula: C17H24N4O2S
• Molecular Weight: 348.5 g/mol

Description

1-(2,3-Dimethylphenyl)-4-(1,5-dimethylpyrazol-4-yl)sulfonylpiperazine, commonly known as DMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications as a research tool. DMPP is a piperazine derivative with a sulfonyl group and a pyrazolyl substituent.

Mechanism of Action

DMPP acts as an agonist of nAChRs and GABA-A receptors by binding to their respective allosteric sites. It also activates TRPA1 channels by covalently modifying cysteine residues in the channel protein. The activation of these ion channels and receptors leads to changes in membrane potential and neurotransmitter release, which can affect neuronal excitability and synaptic transmission.
Biochemical and Physiological Effects:
DMPP has been shown to increase the release of acetylcholine and GABA in the brain, leading to enhanced synaptic transmission and decreased neuronal excitability. It also activates TRPA1 channels, which can lead to the release of neuropeptides involved in pain sensation. DMPP has been found to have anxiolytic and antinociceptive effects in animal models, making it a potential therapeutic agent for anxiety and pain disorders.

Advantages and Limitations for Lab Experiments

DMPP is a useful research tool for studying the function of nAChRs, GABA-A receptors, and TRPA1 channels. Its potency and selectivity make it a valuable compound for investigating the physiological and biochemical effects of these ion channels and receptors. However, DMPP has limitations in terms of its solubility and stability, which can affect its activity and reproducibility in experiments.

Future Directions

Future research on DMPP could focus on developing more stable and soluble analogs of the compound, as well as investigating its potential therapeutic applications for anxiety and pain disorders. Further studies could also explore the effects of DMPP on other ion channels and receptors, as well as its interactions with other drugs and compounds. Overall, DMPP has the potential to be a valuable research tool and therapeutic agent in the field of neuroscience.

Synthesis Methods

DMPP can be synthesized through a multistep process involving the reaction of 1-(2,3-dimethylphenyl)piperazine with 1,5-dimethyl-4-chloropyrazole, followed by the addition of a sulfonyl chloride reagent. The final product is purified through column chromatography to obtain pure DMPP.

Scientific Research Applications

DMPP has been used in various scientific studies as a research tool due to its ability to modulate ion channels and receptors. It has been found to be a potent activator of nicotinic acetylcholine receptors (nAChRs) and a positive allosteric modulator of GABA-A receptors. DMPP has also been shown to activate TRPA1 channels, which are involved in pain sensation.